Cas no 114687-98-8 (4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-)

4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)- structure
114687-98-8 structure
Product Name:4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-
CAS No:114687-98-8
MF:C15H20O7
MW:312.315105438232
CID:207239
PubChem ID:198703
Update Time:2025-04-19

4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)- Chemical and Physical Properties

Names and Identifiers

    • 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-
    • 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy...
    • 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7a
    • Neomajucin
    • DTXSID50921458
    • 114687-98-8
    • 3a,7,10a-Trihydroxy-8,10b-dimethyloctahydro-3H-4,7a-methanocyclopenta[e]furo[3,4-c]oxocine-3,6(7H)-dione
    • (2R,5R,6S,10R,11S,14R)-5,10,14-trihydroxy-2,6-dimethyl-8,12-dioxatetracyclo[9.3.1.01,5.06,10]pentadecane-9,13-dione
    • 4,7a-Methano-3H,7aH-cyclopenta(e)furo(3,4-c)oxocin-3,6(7H)-dione, octahydro-3a,7,10a-trihydroxy-8,10b-methyl-, (3aR-(3a-alpha,4-alpha,7-beta,7a- alpha,8-beta,10a-alpha,10b-alpha))-
    • Inchi: 1S/C15H20O7/c1-7-3-4-14(19)12(2)6-21-11(18)15(12,20)8-5-13(7,14)9(16)10(17)22-8/h7-9,16,19-20H,3-6H2,1-2H3/t7-,8+,9+,12+,13?,14+,15-/m1/s1
    • InChI Key: BKIWFOHCRIPCJO-OBTFVUSVSA-N
    • SMILES: O[C@]12CC[C@@H](C)C31[C@H](C(=O)O[C@@H](C3)[C@]1(C(=O)OC[C@@]21C)O)O

Computed Properties

  • Exact Mass: 312.1209
  • Monoisotopic Mass: 312.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 113.29

4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)- Related Literature

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